Cas no 1351609-69-2 (N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351609-69-2
• MF: C₁₆H₁₅N₅O₂
• MW: 309.322602510452
• CID: 6491585
• PubChem ID: 56765952
• Update Time: 2025-10-29

N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• AKOS024541814
• 1351609-69-2
• N-(2-phenoxyethyl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• VU0539207-1
• F6239-0261

• Inchi： 1S/C16H15N5O2/c22-16(17-10-12-23-13-5-2-1-3-6-13)14-7-8-15(20-19-14)21-11-4-9-18-21/h1-9,11H,10,12H2,(H,17,22)
• InChI Key： YFYMQNGJGCVABR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC(C1=CC=C(N=N1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 309.12257474g/mol
• Monoisotopic Mass: 309.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide: A Comprehensive Overview

N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, identified by the CAS number 1351609-69-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. The molecule consists of a pyridazine ring system, which serves as the central framework, substituted with a phenoxyethyl group and a pyrazole moiety. These substituents contribute to the compound's stability, reactivity, and bioavailability.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry. The pyridazine ring is known for its ability to form hydrogen bonds and exhibit π-π interactions, making it an ideal candidate for drug design. The substitution pattern of N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide further enhances its pharmacokinetic properties. The phenoxyethyl group introduces hydrophilic characteristics, while the pyrazole moiety contributes to the compound's ability to interact with biological targets.

One of the most notable advancements involving this compound is its application in the development of kinase inhibitors. Kinases are crucial enzymes involved in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer. Research has shown that N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide exhibits potent inhibitory activity against several kinases, making it a promising lead compound for anti-cancer therapies.

In addition to its therapeutic potential, this compound has also been explored in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. Recent studies have demonstrated that this compound can effectively inhibit the activity of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis in plants.

The synthesis of N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient methodologies to construct the pyridazine core and introduce the substituents at specific positions. These methods often involve coupling reactions, such as Suzuki-Miyaura couplings, which enable precise control over the substitution pattern.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided critical insights into the compound's molecular structure, confirming the presence of the phenoxyethyl and pyrazole groups at their respective positions on the pyridazine ring.

From an environmental standpoint, understanding the degradation pathways of N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is essential for assessing its environmental impact. Recent research has focused on determining the biodegradation rates under various conditions, with findings suggesting that the compound undergoes rapid hydrolysis under alkaline conditions.

In conclusion, N-(2-phenoxyethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351609-69-2) represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug discovery and agrochemical development.